Cas no 52798-94-4 (Benzoic acid, 4-formyl-, phenyl ester)
52798-94-4 structure
Product Name:Benzoic acid, 4-formyl-, phenyl ester
CAS No:52798-94-4
MF:C14H10O3
MW:226.227404117584
CID:358769
PubChem ID:11356562
Update Time:2025-04-19
Benzoic acid, 4-formyl-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-formyl-, phenyl ester
- phenyl 4-formylbenzoate
- 52798-94-4
- DTXSID20463395
- SCHEMBL7537569
-
- Inchi: 1S/C14H10O3/c15-10-11-6-8-12(9-7-11)14(16)17-13-4-2-1-3-5-13/h1-10H
- InChI Key: YDZKLKJTIXFHKR-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C=O)=CC=1)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 226.063
- Monoisotopic Mass: 226.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Benzoic acid, 4-formyl-, phenyl ester Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
52798-94-4 (Benzoic acid, 4-formyl-, phenyl ester) Related Products
- 744-45-6(Diphenyl isophthalate)
- 93-44-7(naphthalen-2-yl benzoate)
- 93-99-2(Phenyl benzoate)
- 94-30-4(Ethyl 4-methoxybenzoate)
- 94-01-9(1,3-Dibenzoyloxybenzene)
- 2345-34-8(4-Acetoxybenzoic acid)
- 2150-37-0(Methyl 3,5-dimethoxybenzoate)
- 5368-81-0(Methyl 3-methoxybenzoate)
- 121-98-2(Methyl 4-methoxybenzoate)
- 1486-51-7(4-Benzyloxybenzoic acid)
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